2-(4-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the cyclopropyl group, the attachment of this group to the phenyl ring, and the addition of the 2-methylpropan-1-amine group. The final step would likely involve the addition of hydrochloric acid to form the hydrochloride salt .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclopropyl group and the phenyl ring are both cyclic structures, which could influence the compound’s reactivity and physical properties .Chemical Reactions Analysis
The reactivity of this compound would depend on its structure. The presence of the amine group could make it a potential nucleophile, capable of donating a pair of electrons in a reaction. The phenyl ring could participate in electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the polar amine group and the nonpolar phenyl and cyclopropyl groups could affect its solubility, melting point, and boiling point .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride involves the reaction of 4-cyclopropylbenzaldehyde with 2-methylpropan-1-amine in the presence of a reducing agent to form the corresponding amine. The amine is then converted to the hydrochloride salt by treatment with hydrochloric acid.", "Starting Materials": [ "4-cyclopropylbenzaldehyde", "2-methylpropan-1-amine", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-cyclopropylbenzaldehyde is reacted with 2-methylpropan-1-amine in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form the corresponding amine.", "Step 2: The amine is then treated with hydrochloric acid to form the hydrochloride salt of 2-(4-cyclopropylphenyl)-2-methylpropan-1-amine." ] } | |
CAS RN |
2613382-28-6 |
Molecular Formula |
C13H20ClN |
Molecular Weight |
225.8 |
Purity |
95 |
Origin of Product |
United States |
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